Cas no 104684-12-0 (2-(2-bromophenyl)but-3-yn-2-ol)

• Product Name: 2-(2-bromophenyl)but-3-yn-2-ol
• CAS No: 104684-12-0
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 4569499
• PubChem ID: 64915565
• Update Time: 2025-05-22

2-(2-bromophenyl)but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenyl)but-3-yn-2-ol
• Benzenemethanol, 2-bromo-α-ethynyl-α-methyl-
• 2-(2-bromophenyl)but-3-yn-2-ol

• Inchi： 1S/C10H9BrO/c1-3-10(2,12)8-6-4-5-7-9(8)11/h1,4-7,12H,2H3
• InChI Key： QFPIIHGBCPTSMN-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Br)(O)(C)C#C

Additional information on 2-(2-bromophenyl)but-3-yn-2-ol

Compound CAS No. 104684-12-0: 2-(2-Bromophenyl)but-3-yn-2-ol

2-(2-Bromophenyl)but-3-yn-2-ol, identified by the CAS registry number 104684-12-0, is a unique organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its bromophenyl group attached to a butynediol structure, making it a versatile building block for various chemical transformations. Recent advancements in synthetic methodologies have further highlighted its potential in constructing complex molecular architectures with precision and efficiency.

The structure of 2-(2-Bromophenyl)but-3-yn-2-ol consists of a bromine atom substituted on the phenyl ring at the para position relative to the point of attachment to the butynediol moiety. This arrangement imparts unique electronic and steric properties to the molecule, enabling it to participate in a wide range of reactions. For instance, the bromine atom can act as an excellent leaving group in nucleophilic substitution reactions, while the hydroxyl group provides opportunities for hydrogen bonding and further functionalization.

Recent studies have demonstrated the utility of 104684-12-0 in the synthesis of bioactive compounds. Researchers have employed this compound as a key intermediate in the construction of natural product analogs, leveraging its reactivity to install diverse functional groups. Additionally, its application in click chemistry has been explored, where the alkyne moiety can undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to form stable triazole linkages. These findings underscore its importance as a valuable precursor in drug discovery and development.

In the realm of materials science, 2-(2-Bromophenyl)but-3-yn-2-ol has been utilized as a monomer for the synthesis of polymeric materials with tailored properties. The alkyne group serves as a reactive site for polymerization via Sonogashira coupling or other cross-coupling reactions, leading to materials with enhanced mechanical strength and thermal stability. Such applications highlight its versatility across multiple disciplines.

The synthesis of CAS No. 104684-12-0 has also been optimized in recent years, with researchers developing efficient routes that minimize waste and improve yield. For example, one notable approach involves the palladium-catalyzed coupling of aryl bromides with terminal alkynes under mild conditions. This method not only streamlines production but also aligns with green chemistry principles by reducing energy consumption and hazardous byproducts.

In conclusion, 2-(2-Bromophenyl)but-3-yn-2--ol (CAS No. 104684--12--0) stands as a pivotal compound in modern organic chemistry. Its structural features and reactivity make it an invaluable tool for advancing research in drug discovery, materials science, and synthetic methodology. As ongoing studies continue to uncover new applications and improved synthetic strategies, this compound is poised to play an even greater role in shaping future innovations across various scientific domains.